Cas no 1379320-37-2 (2-(Trifluoromethoxy)pentanedioic acid)

• Product Name: 2-(Trifluoromethoxy)pentanedioic acid
• CAS No: 1379320-37-2
• MF: C₆H₇F₃O₅
• MW: 216.111993074417
• CID: 4697861
• Update Time: 2023-08-15

2-(Trifluoromethoxy)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethoxy)pentanedioic acid
• 2-(Trifluoromethoxy)pentanedioic acid

• Inchi： 1S/C6H7F3O5/c7-6(8,9)14-3(5(12)13)1-2-4(10)11/h3H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： YMOJABKTCNYZPR-UHFFFAOYSA-N
• SMILES： FC(OC(C(=O)O)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 216.02455781 g/mol
• Monoisotopic Mass: 216.02455781 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8
• Molecular Weight: 216.11